Ethyl 6-benzyl-2-(3,5-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 6-benzyl-2-[(3,5-dimethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C26H28N2O5S.ClH/c1-4-33-26(30)23-21-10-11-28(15-17-8-6-5-7-9-17)16-22(21)34-25(23)27-24(29)18-12-19(31-2)14-20(13-18)32-3;/h5-9,12-14H,4,10-11,15-16H2,1-3H3,(H,27,29);1H
• InChI Key: DWMVVHDLRRWUDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=O)C4=CC(=CC(=C4)OC)OC.Cl
• Molecular Formula: C26H29ClN2O5S
• Molecular Weight: 517.0 g/mol
• CAS No.: 1215624-62-6

Description

Ethyl 6-benzyl-2-(3,5-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C26H29ClN2O5S and its molecular weight is 517.04. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound has been involved in studies focusing on the synthesis of highly functionalized tetrahydropyridines, demonstrating its utility in creating complex chemical structures with potential therapeutic applications. The research by Zhu, Lan, and Kwon (2003) on the expedient phosphine-catalyzed [4 + 2] annulation process highlights the synthesis of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates, showcasing the compound's role in generating compounds with complete regioselectivity and excellent yields. This study points to the compound's significance in synthetic organic chemistry, especially for generating derivatives with potential biological activities (Zhu, Lan, & Kwon, 2003).

Anticancer Activity

In the realm of medicinal chemistry, derivatives of this compound have been investigated for their anticancer properties. Abdel-Motaal, Alanzy, and Asem (2020) explored the synthesis of new heterocycles using Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a precursor, leading to compounds that showed potent activity against colon HCT-116 human cancer cell lines. This research underscores the compound's potential as a building block for developing new anticancer agents, highlighting its applicability in drug discovery and development (Abdel-Motaal, Alanzy, & Asem, 2020).

Optical Applications

Further extending its utility beyond medicinal chemistry, derivatives of Ethyl 6-benzyl-2-(3,5-dimethoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride have found applications in material science, particularly in optical applications. Elkanzi et al. (2020) synthesized a novel compound for photodiode applications, demonstrating the potential of derivatives for designing and manufacturing organic photodiodes based on nanostructured films. This study showcases the compound's versatility and potential in contributing to advancements in electronic and optical materials (Elkanzi, Farag, Roushdy, & Mansour, 2020).